Cas no 70867-38-8 (benzyl phenethylcarbamate)

benzyl phenethylcarbamate structure
benzyl phenethylcarbamate structure
Product name:benzyl phenethylcarbamate
CAS No:70867-38-8
MF:C16H17NO2
MW:255.311684370041
CID:2108553
PubChem ID:4779135

benzyl phenethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl phenethylcarbamate
    • CHEMBL2271146
    • NCGC00326295-01
    • benzyl 2-phenylethylcarbamate
    • AN-329/43197574
    • AB01320980-02
    • benzyl (2-phenylethyl)carbamate
    • 70867-38-8
    • BENZYL N-(2-PHENYLETHYL)CARBAMATE
    • SCHEMBL4287199
    • STL064716
    • AKOS000278317
    • DA-19806
    • Inchi: InChI=1S/C16H17NO2/c18-16(19-13-15-9-5-2-6-10-15)17-12-11-14-7-3-1-4-8-14/h1-10H,11-13H2,(H,17,18)
    • InChI Key: HWKGXMNDNPGHAX-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 255.125928785g/mol
  • Monoisotopic Mass: 255.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.3Ų

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